Cas no 51927-06-1 (Dimethyl 4-cyanophthalate)

• Product Name: Dimethyl 4-cyanophthalate
• CAS No: 51927-06-1
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 2115711
• Update Time: 2023-08-04

Dimethyl 4-cyanophthalate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-cyanophthalate
• Dimethyl 4-cyanophthalate

• Inchi： 1S/C11H9NO4/c1-15-10(13)8-4-3-7(6-12)5-9(8)11(14)16-2/h3-5H,1-2H3
• InChI Key： LBJBGSRFQUZRPM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=CC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4